Cas no 2306262-57-5 (4-(4-chloro-3-isopropyl-pyrazolo[3,4-b]pyridin-1-yl)-3-ethyl-benzonitrile)
4-(4-chloro-3-isopropyl-pyrazolo[3,4-b]pyridin-1-yl)-3-ethyl-benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-[4-chloro-3-(1-methylethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]-3-ethyl-
- 4-(4-chloro-3-isopropyl-pyrazolo[3,4-b]pyridin-1-yl)-3-ethyl-benzonitrile
- SY351990
- starbld0040209
- 4-(4-Chloro-3-isopropyl-1H-pyrazolo[3,4-b]pyridin-1-yl)-3-ethylbenzonitrile
- 2306262-57-5
- AT39106
-
- Inchi: 1S/C18H17ClN4/c1-4-13-9-12(10-20)5-6-15(13)23-18-16(14(19)7-8-21-18)17(22-23)11(2)3/h5-9,11H,4H2,1-3H3
- InChI Key: DEALZOQNHGHHNA-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(N2C3=NC=CC(Cl)=C3C(C(C)C)=N2)C(CC)=C1
Computed Properties
- Exact Mass: 324.1141743g/mol
- Monoisotopic Mass: 324.1141743g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 54.5Ų
4-(4-chloro-3-isopropyl-pyrazolo[3,4-b]pyridin-1-yl)-3-ethyl-benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1548223-100mg |
4-(4-Chloro-3-isopropyl-1H-pyrazolo[3,4-b]pyridin-1-yl)-3-ethylbenzonitrile |
2306262-57-5 | 98% | 100mg |
¥6649 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1548223-250mg |
4-(4-Chloro-3-isopropyl-1H-pyrazolo[3,4-b]pyridin-1-yl)-3-ethylbenzonitrile |
2306262-57-5 | 98% | 250mg |
¥9980 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1548223-500mg |
4-(4-Chloro-3-isopropyl-1H-pyrazolo[3,4-b]pyridin-1-yl)-3-ethylbenzonitrile |
2306262-57-5 | 98% | 500mg |
¥13312 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1548223-1g |
4-(4-Chloro-3-isopropyl-1H-pyrazolo[3,4-b]pyridin-1-yl)-3-ethylbenzonitrile |
2306262-57-5 | 98% | 1g |
¥15363 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ7887-100MG |
4-(4-chloro-3-isopropyl-pyrazolo[3,4-b]pyridin-1-yl)-3-ethyl-benzonitrile |
2306262-57-5 | 95% | 100MG |
¥ 1,920.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ7887-250MG |
4-(4-chloro-3-isopropyl-pyrazolo[3,4-b]pyridin-1-yl)-3-ethyl-benzonitrile |
2306262-57-5 | 95% | 250MG |
¥ 3,075.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ7887-500MG |
4-(4-chloro-3-isopropyl-pyrazolo[3,4-b]pyridin-1-yl)-3-ethyl-benzonitrile |
2306262-57-5 | 95% | 500MG |
¥ 5,121.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ7887-1G |
4-(4-chloro-3-isopropyl-pyrazolo[3,4-b]pyridin-1-yl)-3-ethyl-benzonitrile |
2306262-57-5 | 95% | 1g |
¥ 7,682.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ7887-5G |
4-(4-chloro-3-isopropyl-pyrazolo[3,4-b]pyridin-1-yl)-3-ethyl-benzonitrile |
2306262-57-5 | 95% | 5g |
¥ 23,047.00 | 2023-03-31 | |
| Aaron | AR029I3M-100mg |
4-(4-chloro-3-isopropyl-pyrazolo[3,4-b]pyridin-1-yl)-3-ethyl-benzonitrile |
2306262-57-5 | 97% | 100mg |
$333.00 | 2025-02-17 |
4-(4-chloro-3-isopropyl-pyrazolo[3,4-b]pyridin-1-yl)-3-ethyl-benzonitrile Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 4-(4-chloro-3-isopropyl-pyrazolo[3,4-b]pyridin-1-yl)-3-ethyl-benzonitrile
4-(4-Chloro-3-isopropyl-pyrazolo[3,4-b]pyridin-1-yl)-3-ethyl-benzonitrile: A Comprehensive Overview
4-(4-Chloro-3-isopropyl-pyrazolo[3,4-b]pyridin-1-yl)-3-ethyl-benzonitrile, also known by its CAS number 2306262-57-5, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered considerable attention in recent years due to its unique structural properties and potential for use in drug development and advanced materials.
The molecular structure of this compound is characterized by a pyrazolo[3,4-b]pyridine ring system, which is a heterocyclic aromatic structure. This core structure is further substituted with a chlorine atom at the 4-position and an isopropyl group at the 3-position. The benzene ring attached to this heterocycle carries an ethyl group at the 3-position and a cyano group at the para position relative to the pyrazolo[3,4-b]pyridine moiety. This combination of functional groups imparts unique electronic and steric properties to the molecule, making it highly versatile for various applications.
Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Its ability to participate in various chemical reactions, such as nucleophilic substitutions and cycloadditions, has made it a valuable intermediate in organic synthesis. Moreover, the presence of electron-withdrawing groups like the cyano group and chlorine atom enhances its reactivity, making it suitable for use in click chemistry and other modern synthetic methodologies.
In the context of drug discovery, this compound has shown promise as a lead molecule for developing agents targeting specific biological pathways. For instance, its ability to modulate enzyme activity and interact with cellular receptors has been explored in preclinical studies. Researchers have reported that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of cardiovascular diseases and neurological disorders.
Beyond its role in pharmaceuticals, this compound has also found applications in materials science. Its aromatic heterocyclic structure contributes to its stability under harsh conditions, making it a candidate for use in high-performance polymers and advanced composites. Recent advancements in polymer chemistry have demonstrated that derivatives of this compound can enhance the thermal stability and mechanical properties of polymeric materials.
The synthesis of 4-(4-chloro-3-isopropyl-pyrazolo[3,4-b]pyridin-1-yl)-3-ethyl-benzonitrile involves a multi-step process that typically begins with the preparation of the pyrazolo[3,4-b]pyridine ring system. This is achieved through a combination of cyclization reactions and subsequent functionalization steps to introduce the desired substituents. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.
In terms of characterization, this compound has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, conformational flexibility, and solid-state properties.
The environmental impact of this compound has also been a topic of interest. Studies on its biodegradation pathways have shown that it undergoes rapid metabolic transformation under aerobic conditions, minimizing its persistence in natural ecosystems. This makes it a more sustainable choice compared to other similar compounds with longer environmental half-lives.
In conclusion, 4-(4-chloro-3-isopropyl-pyrazolo[3,4-b]pyridin-1-yl)-3-ethyl-benzonitrile (CAS No: 2306262-57-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and material science, position it as a key player in future innovations within these fields.
2306262-57-5 (4-(4-chloro-3-isopropyl-pyrazolo[3,4-b]pyridin-1-yl)-3-ethyl-benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)